Prostaglandin D2 methyl ester
Prostaglandin D2 methyl ester
Prostaglandin D2 (PGD2) is the major eicosanoid product of mast cells and is produced in large quantities by hematopoietic PGD synthase during allergic and asthmatic anaphylaxis. It causes vasodilation, flushing, hypotension, and is an inhibitor of platelet aggregation. Prostaglandin D2 methyl ester (PGD2 methyl ester) is a more lipid-soluble, cell-permeable prodrug form of PGD2. It binds to the human and mouse PGD2 receptors (DP1 and CRTH2/DP2) with 5-10 fold lower affinity than PGD2.
Brand Name:
Vulcanchem
CAS No.:
49852-81-5
VCID:
VC0045206
InChI:
InChI=1S/C21H34O5/c1-3-4-7-10-16(22)13-14-18-17(19(23)15-20(18)24)11-8-5-6-9-12-21(25)26-2/h5,8,13-14,16-19,22-23H,3-4,6-7,9-12,15H2,1-2H3/b8-5-,14-13+/t16-,17+,18+,19-/m0/s1
SMILES:
CCCCCC(C=CC1C(C(CC1=O)O)CC=CCCCC(=O)OC)O
Molecular Formula:
C21H34O5
Molecular Weight:
366.5 g/mol
Prostaglandin D2 methyl ester
CAS No.: 49852-81-5
Reference Standards
VCID: VC0045206
Molecular Formula: C21H34O5
Molecular Weight: 366.5 g/mol
| CAS No. | 49852-81-5 |
|---|---|
| Product Name | Prostaglandin D2 methyl ester |
| Molecular Formula | C21H34O5 |
| Molecular Weight | 366.5 g/mol |
| IUPAC Name | methyl (Z)-7-[(1R,2R,5S)-5-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-3-oxocyclopentyl]hept-5-enoate |
| Standard InChI | InChI=1S/C21H34O5/c1-3-4-7-10-16(22)13-14-18-17(19(23)15-20(18)24)11-8-5-6-9-12-21(25)26-2/h5,8,13-14,16-19,22-23H,3-4,6-7,9-12,15H2,1-2H3/b8-5-,14-13+/t16-,17+,18+,19-/m0/s1 |
| Standard InChIKey | WNBMQMMGBBWUOZ-BYNKDMOPSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/[C@@H]1[C@H]([C@H](CC1=O)O)C/C=C\CCCC(=O)OC)O |
| SMILES | CCCCCC(C=CC1C(C(CC1=O)O)CC=CCCCC(=O)OC)O |
| Canonical SMILES | CCCCCC(C=CC1C(C(CC1=O)O)CC=CCCCC(=O)OC)O |
| Description | Prostaglandin D2 (PGD2) is the major eicosanoid product of mast cells and is produced in large quantities by hematopoietic PGD synthase during allergic and asthmatic anaphylaxis. It causes vasodilation, flushing, hypotension, and is an inhibitor of platelet aggregation. Prostaglandin D2 methyl ester (PGD2 methyl ester) is a more lipid-soluble, cell-permeable prodrug form of PGD2. It binds to the human and mouse PGD2 receptors (DP1 and CRTH2/DP2) with 5-10 fold lower affinity than PGD2. |
| Synonyms | PGD2 Me PGD2 methyl ester prostaglandin D2 methyl este |
| Reference | 1.Roberts, L.J., II, and Sweetman, B.J. Metabolic fate of endogenously synthesized prostaglandin D2 in a human female with mastocytosis. Prostaglandins 30, 383-400 (1985). |
| PubChem Compound | 6437829 |
| Last Modified | Dec 23 2021 |
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